N-(3-chloro-4-methoxyphenyl)-2-((6-(hydroxymethyl)-9-methyl-2-phenyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[[11-(hydroxymethyl)-14-methyl-5-phenyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H23ClN4O4S/c1-15-24-19(17(13-33)12-29-15)11-20-26(36-24)31-25(16-6-4-3-5-7-16)32-27(20)37-14-23(34)30-18-8-9-22(35-2)21(28)10-18/h3-10,12,33H,11,13-14H2,1-2H3,(H,30,34)
• InChI Key: HVNJJAJRQHTVOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC=CC=C4)SCC(=O)NC5=CC(=C(C=C5)OC)Cl)CO
• Molecular Formula: C27H23ClN4O4S
• Molecular Weight: 535.0 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-((6-(hydroxymethyl)-9-methyl-2-phenyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H23ClN4O4S and its molecular weight is 535.02. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methoxyphenyl)-2-((6-(hydroxymethyl)-9-methyl-2-phenyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methoxyphenyl)-2-((6-(hydroxymethyl)-9-methyl-2-phenyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

• Aryloxy groups attached to the pyrimidine ring in certain acetamide derivatives were synthesized with the aim of discovering new anticancer agents. One compound demonstrated notable cancer cell growth inhibition against eight cancer cell lines, suggesting a potential pathway for developing new anticancer therapies (Al-Sanea et al., 2020).

Herbicide Activity and Inhibition

• Chloroacetamide compounds such as alachlor and metazachlor have been studied for their herbicidal activity, indicating their use in controlling annual grasses and broad-leaved weeds in various crops. This research can inform the development of more effective and selective agrochemicals (Weisshaar & Böger, 1989).

Synthesis of Heterocyclic Compounds

• Novel derivatives of thioxo-2, 5-dihydro-1H-pyrano[2,3-d]pyrimidine were synthesized, showcasing the diverse chemical reactivity of these compounds and their potential for creating new chemical entities with biological activities (Elian, Abdelhafiz, & Abdelreheim, 2014).

Radioactive Labeling for Imaging

• A series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides were developed as selective ligands for the translocator protein (18 kDa), with potential applications in imaging and diagnostic research using positron emission tomography (PET) (Dollé et al., 2008).

Anti-Inflammatory and Analgesic Activities

• Research on N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives led to the synthesis of compounds with significant anti-inflammatory and analgesic activities, highlighting their potential in drug development for treating inflammation and pain (Sunder & Maleraju, 2013).